Cas no 403723-31-9 (2-{(4-tert-butylphenyl)methylsulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one)

• Product Name: 2-{(4-tert-butylphenyl)methylsulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one
• CAS No: 403723-31-9
• MF: C₂₂H₂₄N₂OS
• MW: 364.503764152527
• CID: 5362213
• Update Time: 2025-08-05

2-{(4-tert-butylphenyl)methylsulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-allyl-2-[(4-tert-butylbenzyl)thio]quinazolin-4(3H)-one
• Oprea1_803075
• 2-[(4-tert-butylphenyl)methylsulfanyl]-3-prop-2-enylquinazolin-4-one
• 3-allyl-2-((4-(tert-butyl)benzyl)thio)quinazolin-4(3H)-one
• 2-{(4-tert-butylphenyl)methylsulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C22H24N2OS/c1-5-14-24-20(25)18-8-6-7-9-19(18)23-21(24)26-15-16-10-12-17(13-11-16)22(2,3)4/h5-13H,1,14-15H2,2-4H3
• InChI Key： GJIWEZZHNVFRSL-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2C(N1CC=C)=O)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 543
• XLogP3: 5.6
• Topological Polar Surface Area: 58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-{(4-tert-butylphenyl)methylsulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one

Introduction to 2-{(4-tert-butylphenyl)methylsulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one (CAS No. 403723-31-9)

2-{(4-tert-butylphenyl)methylsulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one is a structurally complex organic compound belonging to the quinazoline class, characterized by its unique sulfanyl and alkene functional groups. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activities and structural features that make it a promising candidate for further research and development. The CAS number 403723-31-9 serves as a unique identifier, ensuring precise referencing in scientific literature and industrial applications.

The molecular framework of 2-{(4-tert-butylphenyl)methylsulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one incorporates several key structural motifs that contribute to its chemical properties and biological relevance. The presence of a tert-butylphenyl moiety enhances lipophilicity, while the methylsulfanyl group introduces a polar interaction capability. The prop-2-en-1-yl side chain adds another layer of complexity, influencing both solubility and reactivity. These features collectively make the compound an intriguing subject for studying its interaction with biological targets.

Recent advancements in medicinal chemistry have highlighted the quinazoline scaffold as a versatile platform for developing therapeutic agents. Quinazolines are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modifications in 2-{(4-tert-butylphenyl)methylsulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one, such as the sulfanyl and alkene groups, are strategically designed to optimize binding affinity and selectivity towards target enzymes or receptors.

In the context of drug discovery, the synthesis and characterization of this compound have been influenced by modern computational methods and high-throughput screening techniques. These approaches enable researchers to predict potential biological activities and refine structures for improved efficacy. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain kinases, making them valuable candidates for further investigation in oncology research.

The tert-butylphenyl group in 2-{(4-tert-butylphenyl)methylsulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one plays a crucial role in modulating pharmacokinetic properties. This bulky substituent can enhance binding stability by creating steric hindrance around the binding site, reducing off-target interactions. Such design principles are increasingly employed in modern drug development to improve therapeutic index and minimize side effects.

Additionally, the methylsulfanyl moiety contributes to hydrogen bonding capabilities, which are essential for maintaining stable interactions with biological targets. This feature is particularly important in designing molecules that require precise positioning within active sites of enzymes or receptors. The combination of these structural elements makes 2-{(4-tert-butylphenyl)methylsulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one a multifaceted compound with potential applications across multiple therapeutic areas.

Current research in the field of quinazoline derivatives is focused on enhancing their bioavailability and reducing metabolic degradation. Techniques such as structure-based drug design and molecular dynamics simulations are being employed to optimize these properties. The unique structural features of 2-{(4-tert-butylphenyl)methylsulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one, including its sulfanyl and alkene functionalities, provide a solid foundation for such studies.

The prop-2-en-1-ylium group introduces unsaturation into the molecule, which can be exploited for further derivatization or functionalization. This flexibility allows chemists to explore various chemical pathways, including cross-coupling reactions that could lead to novel analogs with enhanced biological activity. Such modifications are critical in drug discovery pipelines where optimizing potency and selectivity is paramount.

From a synthetic perspective, the preparation of 2-{(4-tert-butylphenyl)methylsulfanyl}-3-(prop-2-en-1-yloxy)-3,4-dihydroquinazolinone involves multi-step organic synthesis protocols. Key steps include condensation reactions to form the quinazoline core, followed by functional group transformations to introduce the sulfanyl and alkene moieties. Advanced synthetic methodologies ensure high yields and purity, which are essential for subsequent biological evaluation.

The pharmacological profile of this compound is still under investigation, but early data suggest promising interactions with cellular pathways relevant to diseases such as cancer and inflammation. By leveraging computational tools like molecular docking simulations, researchers can predict how this molecule might interact with specific proteins or enzymes involved in disease mechanisms.

In conclusion, 2-{(4-*tert*-butylphenyl)methylsulfanyl}-3-(prop-*2*-en-*1*-yloxy)-3,* 4-dihydroquinazolinone (CAS No.* 403723-*31*-*9*) represents an exciting development in pharmaceutical chemistry.* Its* unique structural composition,* combining* lipophilic*and polar*functional groups,* positions* it as* a valuable* scaffold*for further* medicinal chemistry investigations.* With ongoing research focusing on optimizing its pharmacokinetic properties*and exploring its potential therapeutic applications,* this compound holds promise as a precursor*to novel bioactive molecules.*